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Compound of Interest

Compound Name: N-Fluorobenzenesulfonimide

Cat. No.: B161497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: N-Fluorobenzenesulfonimide (NFSI) is a widely utilized electrophilic fluorinating

agent in organic synthesis, valued for its effectiveness in introducing fluorine atoms into a

diverse range of molecules.[1] Despite its utility, NFSI presents several health and safety

hazards that necessitate strict adherence to proper handling and storage protocols. This in-

depth technical guide provides comprehensive safety information, handling procedures, and

emergency response measures to ensure the safe use of NFSI in a laboratory setting.

Hazard Identification and Classification
NFSI is classified as a hazardous substance with the potential to cause skin irritation, serious

eye irritation, and respiratory irritation.[2][3] Some sources also indicate that it is suspected of

causing genetic defects.[4]

Table 1: GHS Hazard Classification for N-Fluorobenzenesulfonimide[4][5]
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Signal Word: Warning[2][4]

Hazard Pictograms:[4]

alt text

(GHS07)

alt text

(GHS08)

Physical and Chemical Properties
Understanding the physical and chemical properties of NFSI is crucial for its safe handling and

storage.

Table 2: Physical and Chemical Properties of N-Fluorobenzenesulfonimide
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Property Value References

Appearance
White to off-white or light

brown crystalline powder/solid
[1][6][7]

CAS Number 133745-75-2 [3][4][8]

Molecular Formula C12H10FNO4S2 [1][9]

Molecular Weight 315.34 g/mol [1][4]

Melting Point 114-116 °C [6]

Solubility

Very soluble in acetonitrile,

dichloromethane, and THF.

Less soluble in toluene. Low

solubility in ethanol, methanol,

water, and petroleum ether.

[1][6]

Stability
Stable under normal

conditions.
[4][8]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to minimize exposure risks.

Engineering Controls
Ventilation: Always handle NFSI in a well-ventilated area, preferably within a chemical fume

hood.[3][8] Ensure that eyewash stations and safety showers are readily accessible.[8]

Closed Systems: For larger quantities or frequent use, consider handling within a closed

system or glove box to minimize dust generation and inhalation.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for preventing contact with NFSI.

Table 3: Recommended Personal Protective Equipment for Handling NFSI
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Protection Type Specification References

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

glasses with side-shields

conforming to EN166 (EU) or

NIOSH (US) standards.

[2][3][8]

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber). A lab coat or other

protective clothing should be

worn to prevent skin contact.

[2][3][10]

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved N95 dust mask or a

full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.

[2]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[3][4]

Avoid breathing dust.[8][11]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in areas where NFSI is handled or stored.[11]

Use non-sparking tools and prevent electrostatic discharge.[2]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed.[2][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://resources.rndsystems.com/pdfs/msds/FAB7598X.pdf
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store locked up.[2][8]

Store away from incompatible materials such as strong oxidizing agents and strong reducing

agents.[4][8]

Protect from light.[6]

Emergency Procedures
A clear and practiced emergency response plan is critical when working with hazardous

materials like NFSI.

First-Aid Measures
Table 4: First-Aid Measures for N-Fluorobenzenesulfonimide Exposure
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Exposure Route First-Aid Procedure References

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.

[2][3][8]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated clothing

and wash it before reuse. If

skin irritation occurs, get

medical advice/attention.

[2][3][8]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15 minutes,

including under the eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention

from an ophthalmologist.

[2][5][8]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person. Call

a physician or Poison Control

Center immediately.

[2][3][8]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

as outlined in Section 3.2. Avoid dust formation and breathing dust.[2][3][5]

Environmental Precautions: Prevent the spillage from entering drains or waterways.[2][11]

Containment and Cleaning Up: For dry spills, carefully sweep up or vacuum the material and

place it into a suitable, labeled, and closed container for disposal.[3][11] Avoid generating

dust.[11] For wet spills, absorb with an inert material and place in a suitable container for

disposal.[10] Wash the spill area thoroughly with water.[11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][3][8]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[10]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon oxides (CO, CO2), nitrogen oxides (NOx), sulfur oxides,

and gaseous hydrogen fluoride (HF).[4][5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][8]

Experimental Protocols and Workflows
General Laboratory Use Workflow
The following diagram illustrates a standard workflow for the safe use of NFSI in a laboratory

setting.
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Caption: General workflow for safe laboratory use of NFSI.
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Emergency Response Decision Tree: Accidental Spill
This decision tree provides a logical flow for responding to an accidental spill of NFSI.

NFSI Spill Occurs

Is the spill large or
in a poorly ventilated area?

Evacuate the area.
Alert emergency services.

Yes
Are you trained and

equipped to handle the spill?

No

No

Don appropriate PPE:
- Respirator

- Chemical resistant gloves
- Goggles

- Protective clothing

Yes

Contain the spill.
Avoid generating dust.

Clean up the spill using
appropriate methods

(sweep/vacuum).

Place waste in a sealed,
labeled container for disposal.

Decontaminate the area
and equipment.

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b161497?utm_src=pdf-body-img
https://www.benchchem.com/product/b161497?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156620.htm
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/392715
https://www.guidechem.com/question/what-is-the-appearance-and-rea-id127584.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848345/
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13955~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:34:23~~N-Fluorobenzenesulfonimide~~
https://resources.rndsystems.com/pdfs/msds/FAB7598X.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.benchchem.com/product/b161497#n-fluorobenzenesulfonimide-safety-and-handling-precautions
https://www.benchchem.com/product/b161497#n-fluorobenzenesulfonimide-safety-and-handling-precautions
https://www.benchchem.com/product/b161497#n-fluorobenzenesulfonimide-safety-and-handling-precautions
https://www.benchchem.com/product/b161497#n-fluorobenzenesulfonimide-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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